![molecular formula C6H7BrS B3245482 2-Bromo-3,4-dimethylthiophene CAS No. 169328-87-4](/img/structure/B3245482.png)
2-Bromo-3,4-dimethylthiophene
Overview
Description
2-Bromo-3,4-dimethylthiophene is a chemical compound with the molecular formula C6H7BrS and a molecular weight of 191.08900 . It is a derivative of thiophene, a five-membered heterocyclic compound that contains sulfur .
Synthesis Analysis
The synthesis of this compound involves a condensation reaction between 3,4-Dimethylthiophene and N-Bromosuccinimide . This process is highlighted in patents by SUNOVION PHARMACEUTICALS INC. and General Electric Company .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring with sulfur and bromine as substituents . The exact mass of the molecule is 189.94500 .Scientific Research Applications
1. Polymer Synthesis
2-Bromo-3,4-dimethylthiophene has been utilized in polymer synthesis. A notable application is in the palladium-catalyzed dehydrohalogenative polycondensation, leading to the production of high molecular weight and high regioregularity poly(3-hexylthiophene) (Wang et al., 2010).
2. Bromodecarboxylation Reactions
This compound is significant in bromodecarboxylation reactions. For example, the reaction of the disodium salt of 3,4-dimethylthiophene-2,5-dicarboxylate with bromine in water produces 2,5-dibromo-3,4-dimethylthiophene, a reaction with interesting synthetic aspects (Zwanenburg & Wynberg, 2010).
3. Photostabilization of PVC
New derivatives of this compound have been synthesized and used as photostabilizers for rigid poly(vinyl chloride), significantly reducing the level of photodegradation (Balakit et al., 2015).
4. Aromatic Nucleophilic Substitution
It's involved in aromatic nucleophilic substitution reactions with rearrangement, as seen in the reaction of 3-bromo-2-nitrobenzo[b]thiophene with various amines, leading to the formation of unexpected isomers (Guerrera et al., 1995).
Future Directions
Thiophene derivatives, including 2-Bromo-3,4-dimethylthiophene, have potential applications in various fields such as medicinal chemistry, material science, and industrial chemistry . They are incorporated in natural products, medicines, functional materials, and photoresponsive dyes . Therefore, the future directions of this compound could involve further exploration of its potential applications in these areas.
properties
IUPAC Name |
2-bromo-3,4-dimethylthiophene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrS/c1-4-3-8-6(7)5(4)2/h3H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRXMHBKEDYKMND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1C)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40731189 | |
Record name | 2-Bromo-3,4-dimethylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40731189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
169328-87-4 | |
Record name | 2-Bromo-3,4-dimethylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40731189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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